2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid

• IUPAC Name: 2-[1-[(4-ethoxyphenyl)methyl]piperidin-3-yl]acetic acid
• InChI: InChI=1S/C16H23NO3/c1-2-20-15-7-5-13(6-8-15)11-17-9-3-4-14(12-17)10-16(18)19/h5-8,14H,2-4,9-12H2,1H3,(H,18,19)
• InChI Key: CDBHUIWKQFNVIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCCC(C2)CC(=O)O
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol

Description

2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid, also known as EPMA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EPMA belongs to the class of piperidine derivatives and has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-nociceptive effects. In

Scientific Research Applications

2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid has been extensively studied for its potential therapeutic applications. Studies have shown that 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid has also been found to have anti-tumor effects by inducing cell cycle arrest and apoptosis in cancer cells. In addition, 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid has been shown to have anti-nociceptive effects by reducing pain sensitivity in animal models.

Mechanism of Action

The mechanism of action of 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid is not fully understood, but it is thought to involve the modulation of various signaling pathways. Studies have shown that 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid can inhibit the NF-κB pathway, which plays a key role in inflammation and cancer. 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid has also been found to activate the AMPK pathway, which regulates energy metabolism and cell growth. Furthermore, 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid has been shown to inhibit the Akt/mTOR pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid has been found to have a range of biochemical and physiological effects. Studies have shown that 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid can reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in animal models of inflammation. 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid has also been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. Furthermore, 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid has been shown to reduce pain sensitivity in animal models of nociception.

Advantages and Limitations for Lab Experiments

2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid is also stable under normal laboratory conditions and can be stored for long periods of time. However, 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid has some limitations for lab experiments. It has low solubility in water, which can limit its use in certain assays. In addition, 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid has not been extensively studied in human clinical trials, and its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for research on 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid. One area of interest is the development of novel analogs of 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid with improved pharmacological properties. Another area of interest is the investigation of the molecular targets of 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid and its mechanism of action. Furthermore, the potential therapeutic applications of 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid in human diseases such as cancer and inflammation need to be explored in more detail. Finally, the safety and toxicity of 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid in humans need to be evaluated in clinical trials to establish its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid involves the reaction of piperidine-3-carboxylic acid with 4-ethoxybenzyl chloride in the presence of a base such as triethylamine. The resulting 4-ethoxybenzyl piperidine-3-carboxylate is then hydrolyzed using an acid to yield 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid. The yield of 2-[1-[(4-Ethoxyphenyl)methyl]piperidin-3-yl]acetic acid can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and concentration of reagents.